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Compound of Interest

Compound Name: Nopaline

Cat. No.: B031955 Get Quote

Introduction
Nopaline is a naturally occurring, low-molecular-weight compound classified as an opine.

Opines are unique amino acid or sugar derivatives produced by plant cells transformed by

Agrobacterium tumefaciens, the causative agent of crown gall disease. Nopaline is

synthesized in the plant tumor tissue through the enzymatic activity of nopaline synthase, an

enzyme encoded by a gene transferred from the tumor-inducing (Ti) plasmid of the bacterium

into the plant genome.[1][2] While not metabolizable by the plant, nopaline serves as a specific

carbon and nitrogen source for the inciting Agrobacterium strain, which possesses the genetic

machinery for its catabolism.[3] This unique metabolic relationship makes nopaline a key

marker in the study of Agrobacterium-plant interactions and a significant component in the

development of genetically modified plants.

Chemical and Physical Properties of Nopaline
The fundamental chemical and physical properties of nopaline are summarized in the table

below. These data are essential for its detection, quantification, and the understanding of its

biochemical interactions.
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Property Value

Chemical Formula C11H20N4O6

Molecular Weight 304.30 g/mol

IUPAC Name

(2R)-2-[[(1S)-1-carboxy-4-

(diaminomethylideneamino)butyl]amino]pentane

dioic acid

CAS Number 22350-70-5

Data sourced from PubChem CID 108012.[4]

Biosynthesis of Nopaline in Planta
The synthesis of nopaline occurs within the transformed plant cells. The process is catalyzed

by the enzyme nopaline synthase (NOS), the gene for which (nos) is located on the T-DNA

region of the Agrobacterium Ti plasmid and is integrated into the plant genome during infection.

[1] NOS facilitates the reductive condensation of L-arginine and α-ketoglutaric acid to form

nopaline. This pathway is a hallmark of crown gall tumors induced by nopaline-type strains of

Agrobacterium tumefaciens.
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Caption: Biosynthesis of nopaline in a transformed plant cell.

Nopaline Catabolism by Agrobacterium tumefaciens
Agrobacterium tumefaciens strains that induce nopaline synthesis in plants also possess the

unique ability to utilize it as a nutrient source. The genes responsible for nopaline catabolism

(noc genes) are located on the Ti plasmid, separate from the T-DNA region. The process

begins with the uptake of nopaline from the environment, followed by its enzymatic

degradation into L-arginine and α-ketoglutaric acid. These products then enter the central

metabolic pathways of the bacterium. The expression of the noc genes is inducible by

nopaline, ensuring that the catabolic machinery is produced only when its substrate is

available.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b031955?utm_src=pdf-body-img
https://www.benchchem.com/product/b031955?utm_src=pdf-body
https://www.benchchem.com/product/b031955?utm_src=pdf-body
https://www.benchchem.com/product/b031955?utm_src=pdf-body
https://www.benchchem.com/product/b031955?utm_src=pdf-body
https://www.benchchem.com/product/b031955?utm_src=pdf-body
https://www.benchchem.com/product/b031955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agrobacterium tumefaciens

Nopaline Uptake
(NopU)

Nopaline Oxidase
(NopC)

L-Arginine

α-Ketoglutaric Acid

Central MetabolismNopaline
(from plant)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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